Cas no 2172235-70-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• CAS No: 2172235-70-8
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6406261
• PubChem ID: 165748445
• Update Time: 2025-05-19

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• EN300-1493961
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}acetic acid
• 2172235-70-8

• Inchi： 1S/C27H24N2O5/c30-25(31)13-17-14-29(15-17)26(32)22-11-5-6-12-24(22)28-27(33)34-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,17,23H,13-16H2,(H,28,33)(H,30,31)
• InChI Key： YCFVUUQTOSVPRF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid (CAS: 2172235-70-8)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid (CAS: 2172235-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the efficiency of producing 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid. The method involves a multi-step process that includes the coupling of Fmoc-protected amino acids with azetidine derivatives, followed by selective acetylation. This advancement is expected to facilitate further pharmacological studies by ensuring a reliable supply of the compound.

In addition to synthetic improvements, researchers have explored the biological activities of this molecule. Preliminary in vitro studies have demonstrated its potential as a modulator of protein-protein interactions (PPIs), particularly in pathways involved in inflammatory responses and cancer progression. The azetidine ring, a key structural feature, is believed to contribute to its binding affinity and selectivity. These findings were highlighted in a recent article in Bioorganic & Medicinal Chemistry Letters (2024), which reported the compound's inhibitory effects on specific kinase targets.

Another significant development is the application of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid in peptide-based drug design. The Fmoc group, commonly used in solid-phase peptide synthesis (SPPS), allows for the incorporation of this compound into larger peptide sequences. This has opened new avenues for creating hybrid molecules with enhanced therapeutic properties. A study in the European Journal of Medicinal Chemistry (2023) showcased the successful integration of this compound into a peptide scaffold, resulting in improved stability and bioavailability.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the ongoing research underscores the potential of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid as a versatile building block in medicinal chemistry. Continued exploration of its pharmacological profile and optimization of its properties are expected to yield significant contributions to the field.

In conclusion, the recent advancements in the study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid highlight its potential as a valuable tool in drug discovery. From improved synthetic methods to promising biological activities, this compound represents a compelling area of research with broad implications for therapeutic development. Future studies will likely focus on overcoming existing challenges and unlocking its full potential in clinical applications.